1-(4-bromophenyl)-3-[(5-methoxy-1,3-benzothiazol-2-yl)thio]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-bromophenyl)-3-[(5-methoxy-1,3-benzothiazol-2-yl)sulfanyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H13BrN2O3S2/c1-24-12-6-7-14-13(8-12)20-18(25-14)26-15-9-16(22)21(17(15)23)11-4-2-10(19)3-5-11/h2-8,15H,9H2,1H3
• InChI Key: NUHMEWIXEDRUSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)SC3CC(=O)N(C3=O)C4=CC=C(C=C4)Br
• Molecular Formula: C18H13BrN2O3S2
• Molecular Weight: 449.3 g/mol

Description

1-(4-bromophenyl)-3-[(5-methoxy-1,3-benzothiazol-2-yl)thio]-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic compound that contains a pyrrolidinedione ring, a benzothiazole ring, and a bromophenyl group.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-3-[(5-methoxy-1,3-benzothiazol-2-yl)thio]-2,5-pyrrolidinedione is not fully understood. However, studies have shown that this compound induces apoptosis in cancer cells by activating the caspase-dependent pathway. It has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the activity of topoisomerase II, and act as a fluorescent probe for detecting metal ions in biological samples. Additionally, this compound has been shown to have low toxicity in normal cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-bromophenyl)-3-[(5-methoxy-1,3-benzothiazol-2-yl)thio]-2,5-pyrrolidinedione in lab experiments is its potential as a fluorescent probe for detecting metal ions in biological samples. This compound has also been shown to have low toxicity in normal cells, making it a potential candidate for cancer treatment. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on 1-(4-bromophenyl)-3-[(5-methoxy-1,3-benzothiazol-2-yl)thio]-2,5-pyrrolidinedione. One area of research is the development of more efficient and scalable synthesis methods for this compound. Another area of research is the investigation of its potential as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Scientific Research Applications

1-(4-bromophenyl)-3-[(5-methoxy-1,3-benzothiazol-2-yl)thio]-2,5-pyrrolidinedione has potential applications in various fields of scientific research. This compound has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological samples. Additionally, this compound has been investigated for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.